Cas no 920802-49-9 ((2R)-2-(4-bromophenyl)morpholine)

(2R)-2-(4-Bromophenyl)morpholine is a chiral morpholine derivative featuring a bromophenyl substituent at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its role as a versatile intermediate in asymmetric synthesis. The stereospecific (R)-configuration enhances its utility in the preparation of enantiomerically pure compounds, particularly in the development of bioactive molecules. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its rigid morpholine scaffold contributes to conformational stability, making it valuable for structure-activity relationship studies. The compound is typically handled under inert conditions to preserve its reactivity and optical purity.
(2R)-2-(4-bromophenyl)morpholine structure
920802-49-9 structure
Product Name:(2R)-2-(4-bromophenyl)morpholine
CAS No:920802-49-9
MF:C10H12BrNO
MW:242.11238193512
MDL:MFCD27932963
CID:746971
PubChem ID:28806255
Update Time:2025-05-28

(2R)-2-(4-bromophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 2-(4-bromophenyl)-, (2R)-
    • IWMSBXAXPYFDAE-JTQLQIEISA-N
    • (R)-2-(4-Bromophenyl)morpholine
    • (2r)-2-(4-bromophenyl)morpholine
    • (2R)-2-(4-Bromo-phenyl)-morpholine
    • (2R)-2-(4-bromophenyl)morpholine
    • MDL: MFCD27932963
    • Inchi: 1S/C10H12BrNO/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10/h1-4,10,12H,5-7H2/t10-/m0/s1
    • InChI Key: IWMSBXAXPYFDAE-JTQLQIEISA-N
    • SMILES: BrC1C=CC(=CC=1)[C@@H]1CNCCO1

Computed Properties

  • Exact Mass: 241.01023g/mol
  • Monoisotopic Mass: 241.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 21.3

(2R)-2-(4-bromophenyl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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